Selective and highly efficient dye scavenging by a pH-responsive molecular hydrogelator†
Chemical Communications Pub Date: 2010-09-27 DOI: 10.1039/C0CC02338H
Abstract
A structurally simple low molecular weight hydrogelator derived from
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